Cas no 88398-72-5 (1H-Pyrazole-3-carboxylic acid, 5-ethyl-1-methyl-, methyl ester)
88398-72-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-ethyl-1-methyl-, methyl ester
CAS No:88398-72-5
MF:C8H12N2O2
MW:168.193081855774
CID:634214
PubChem ID:22167570
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 5-ethyl-1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 5-ethyl-1-methyl-, methyl ester
- methyl 5-ethyl-1-methylpyrazole-3-carboxylate
- AKOS011550559
- SCHEMBL9197577
- Methyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate
- DTXSID10623123
- 88398-72-5
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- Inchi: 1S/C8H12N2O2/c1-4-6-5-7(8(11)12-3)9-10(6)2/h5H,4H2,1-3H3
- InChI Key: ODDYYVJKFBWQFL-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(CC)N(C)N=1)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-3-carboxylic acid, 5-ethyl-1-methyl-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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